Cas no 1445-38-1 (N-(Diethoxyphosphoryl)aniline)

• Product name: N-(Diethoxyphosphoryl)aniline
• CAS No: 1445-38-1
• MF: C₁₀H₁₆NO₃P
• MW: 229.21274
• MDL: MFCD00026758
• CID: 178485
• PubChem ID: 15049

N-(Diethoxyphosphoryl)aniline Chemical and Physical Properties

Names and Identifiers

• Phosphoramidic acid, N-phenyl-, diethyl ester
• N-diethoxyphosphorylaniline
• anilinodiethylphosphonate
• Diethyl anilidophosphate
• diethyl N-phenylphosphoramidate
• Diethyl phenylamidophosphate
• diethyl phenylphosphoramidate
• Diethyl phosphoroanilidate
• N-phenyl-diethyl-phosphoramidate
• phenyl-amidophosphoric acid diethyl ester
• Phenylphosphoramidic acid diethyl ester
• PHOSPHORAMIDIC ACID,PHENYL-,DIETHYL ESTER
• DTXSID60162734
• CS-0328712
• SCHEMBL1893010
• BRN 2214364
• 1445-38-1
• MLS000532606
• Diethyl phenylamidophosphate #
• anilino-phosphonic acid diethyl ester
• NSC-16105
• PHOSPHORAMIDIC ACID, PHENYL-, DIETHYL ESTER
• AI3-51248
• GESBKELMKMNZLZ-UHFFFAOYSA-N
• Diethyl anilinophosphonate
• AKOS024319125
• NCGC00245540-01
• CHEMBL1442834
• NCGC00245540-02
• MFCD00026758
• NSC 16105
• N-(diethoxyphosphoryl)aniline
• NSC16105
• FT-0633545
• A808228
• 3,4,5-Trichlorophenylboronicacid
• HMS2182P13
• CBDivE_014212
• SMR000137545
• Phosphoramidic acid,N-phenyl-,diethyl ester
• MLS000737795
• Anilinophosphonic acid diethyl ester
• N-(Diethoxyphosphoryl)aniline

• MDL： MFCD00026758
• Inchi： InChI=1S/C10H16NO3P/c1-3-13-15(12,14-4-2)11-10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3,(H,11,12)
• InChI Key： GESBKELMKMNZLZ-UHFFFAOYSA-N
• SMILES： CCOP(=O)(NC1=CC=CC=C1)OCC

Computed Properties

• Exact Mass: 229.08700
• Monoisotopic Mass: 229.08678037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Melting Point: 91-94°C
• PSA: 57.37000
• LogP: 3.35260

N-(Diethoxyphosphoryl)aniline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

N-(Diethoxyphosphoryl)aniline Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Phosphoric diester monoamides

Additional information on N-(Diethoxyphosphoryl)aniline

N-(Diethoxyphosphoryl)aniline: A Comprehensive Overview

N-(Diethoxyphosphoryl)aniline, also known by its CAS number 1445-38-1, is a compound of significant interest in various scientific and industrial applications. This compound, with the molecular formula C₁₂H₁₇NO₄P, belongs to the class of organophosphorus compounds. Its structure consists of an aniline moiety (a benzene ring with an amino group) substituted with a diethoxyphosphoryl group, which introduces unique chemical properties and reactivity.

The synthesis of N-(Diethoxyphosphoryl)aniline typically involves the reaction of aniline with diethyl phosphoryl chloride in the presence of a base. This reaction is a classic example of nucleophilic substitution, where the amino group acts as a nucleophile attacking the electrophilic phosphorus center. The resulting compound is characterized by its high stability and reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of N-(Diethoxyphosphoryl)aniline in various fields. For instance, researchers have explored its use in the development of novel materials for optoelectronic applications. The compound's ability to form stable coordination complexes with metal ions has been leveraged to create advanced materials with tailored electronic properties. Additionally, its role as a precursor in the synthesis of bioactive molecules has been extensively investigated, particularly in drug discovery and agrochemicals.

In terms of physical properties, N-(Diethoxyphosphoryl)aniline is a crystalline solid with a melting point of approximately 95°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and THF. These properties make it suitable for use in various organic reactions where precise control over solubility and reactivity is required.

The application of N-(Diethoxyphosphoryl)aniline extends beyond traditional organic synthesis. Recent advancements have demonstrated its utility in catalytic processes, particularly in asymmetric catalysis. Its ability to act as a chiral ligand has opened new avenues for enantioselective synthesis of complex molecules, which is crucial in pharmaceutical and fine chemical industries.

Moreover, the environmental impact and safety profile of N-(Diethoxyphosphoryl)aniline have been subjects of recent research. Studies indicate that while the compound is not inherently hazardous under normal handling conditions, proper precautions should be taken to minimize exposure during synthesis and use.

In conclusion, N-(Diethoxyphosphoryl)aniline (CAS No: 1445-38-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in its synthesis and application, position it as an important tool in modern chemistry and materials science.